Cas no 91006-31-4 (n,n-dimethyl-n'-(5-nitro-2-pyridyl)propane-1,3-diamine)

• Product Name: n,n-dimethyl-n'-(5-nitro-2-pyridyl)propane-1,3-diamine
• CAS No: 91006-31-4
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 995436
• PubChem ID: 3021745
• Update Time: 2025-04-20

n,n-dimethyl-n'-(5-nitro-2-pyridyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• n,n-dimethyl-n'-(5-nitro-2-pyridyl)propane-1,3-diamine
• N',N'-dimethyl-N-(5-nitropyridin-2-yl)propane-1,3-diamine
• EINECS 292-912-2
• AKOS008994819
• NS00039383
• 91006-31-4
• SCHEMBL9794274
• DTXSID40238365
• HKHGKYUDPOLSFT-UHFFFAOYSA-N

• Inchi： 1S/C10H16N4O2/c1-13(2)7-3-6-11-10-5-4-9(8-12-10)14(15)16/h4-5,8H,3,6-7H2,1-2H3,(H,11,12)
• InChI Key： HKHGKYUDPOLSFT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)NCCCN(C)C)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74Ų